Cas no 94966-88-8 (1,3-bis(4-butylsulfanylphenyl)thiourea)

• Product Name: 1,3-bis(4-butylsulfanylphenyl)thiourea
• CAS No: 94966-88-8
• MF: C₂₁H₂₈N₂S₃
• MW: 404.655421257019
• CID: 1985120
• PubChem ID: 3001981
• Update Time: 2025-04-21

1,3-bis(4-butylsulfanylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-butylsulfanylphenyl)thiourea
• N,N'-bis-(4-butylsulfanyl-phenyl)-thiourea
• Thiourea, N,N'-bis(4-(butylthio)phenyl)-
• AC1MHE2E
• Thiourea,N'-bis[4-(butylthio)phenyl]-
• Thiourea, N,N'-bis[4-(butylthio)phenyl]-
• N,N'-Bis-(4-butylmercapto-phenyl)-thioharnstoff
• Bis((4-butylthiophenyl)amino)methane-1-thione
• Bis[(4-butylthiophenyl)amino]methane-1-thione
• NSC742401
• NSC 742401
• 94966-88-8
• NSC-742401
• DTXSID10241700

• Inchi： 1S/C21H28N2S3/c1-3-5-15-25-19-11-7-17(8-12-19)22-21(24)23-18-9-13-20(14-10-18)26-16-6-4-2/h7-14H,3-6,15-16H2,1-2H3,(H2,22,23,24)
• InChI Key： YLXUEARYMIFJEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)SCCCC)=S)CCCC

Computed Properties

• Exact Mass: 404.14146242Da
• Monoisotopic Mass: 404.14146242Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 107Ų